Cas no 15411-43-5 (3-ethenylaniline)

3-Ethenylaniline is a versatile aromatic amine characterized by the presence of an ethenyl (vinyl) group attached to the aniline ring at the meta position. This compound is primarily used as an intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and specialty polymers. Its reactive vinyl group enables participation in polymerization reactions, while the amino group facilitates further functionalization, making it valuable for constructing complex molecular architectures. The compound exhibits moderate stability under standard conditions, though it should be handled with care due to potential sensitivity to light and oxidation. Its balanced reactivity and structural flexibility make it a useful building block in fine chemical manufacturing.
3-ethenylaniline structure
3-ethenylaniline structure
Product Name:3-ethenylaniline
CAS No:15411-43-5
MF:C8H9N
MW:119.163761854172
MDL:MFCD00017105
CID:139001
Update Time:2025-05-27

3-ethenylaniline Chemical and Physical Properties

Names and Identifiers

    • 3-Vinylaniline
    • 3-AMINOSTYRENE
    • 3-ethenylaniline
    • Benzenamine, 3-ethenyl-
    • 3-nitroethylbenzene
    • Benzenamine,3-ethenyl
    • m-AMINOSTYRENE
    • meta amino vinyl benzene
    • m-vinylaniline
    • 3-Vinyl-phenylaMine
    • 3-Ethenyl-Benzenamine
    • 3-Aminostyrene, (Stabilized with KOH)
    • 3-Vinylaniline contains KOH as inhibitor, 97%
    • IFSSSYDVRQSDSG-UHFFFAOYSA-N
    • 3-Amino styrene
    • 7733AA
    • TRA0077071
    • MDL: MFCD00017105
    • Inchi: 1S/C8H9N/c1-2-7-4-3-5-8(9)6-7/h2-6H,1,9H2
    • InChI Key: IFSSSYDVRQSDSG-UHFFFAOYSA-N
    • SMILES: NC1=CC=CC(C=C)=C1

Computed Properties

  • Exact Mass: 119.07300
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 98.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.8
  • Topological Polar Surface Area: 26

Experimental Properties

  • Color/Form: liquid
  • Density: 1.051(lit.)
  • Boiling Point: 240.4 ℃ at 760 mmHg
  • Flash Point: 98℃(208.4℉)(lit.)
  • Refractive Index: n20/D 1.611(lit.)
  • PSA: 26.02000
  • LogP: 2.49300
  • Sensitiveness: Sensitive to light
  • Solubility: Not determined

3-ethenylaniline Security Information

  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26; S36
  • Hazardous Material Identification: Xi
  • Safety Term:S26-36
  • Risk Phrases:R36/37/38

3-ethenylaniline Customs Data

  • HS CODE:2921420090
  • Customs Data:

    China Customs Code:

    2921420090

    Overview:

    2921420090 Other aniline derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2921420090 aniline derivatives and their salts VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3-ethenylaniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
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15411-43-5
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TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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¥543.90 2023-08-31
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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¥7209.90 2023-08-31
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SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
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SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
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3-ethenylaniline Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:15411-43-5)3-Vinylaniline
Order Number:sfd6036
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:15411-43-5)3-ethenylaniline
Order Number:A883752
Stock Status:in Stock
Quantity:25g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 11:10
Price ($):1037.0/296.0
Email:sales@amadischem.com

3-ethenylaniline Related Literature

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:15411-43-5)3-Vinylaniline
sfd6036
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:15411-43-5)3-ethenylaniline
A883752
Purity:99%/99%
Quantity:25g/5g
Price ($):1037.0/296.0
Email